6-Bromo-2,2,4,4-tetramethylchroman

• Molecular Formula: C13H17BrO
• Molecular Weight: 269.18 g/mol
• IUPAC Name: 6-bromo-2,2,4,4-tetramethyl-3H-chromene
• InChI: InChI=1S/C13H17BrO/c1-12(2)8-13(3,4)15-11-6-5-9(14)7-10(11)12/h5-7H,8H2,1-4H3
• InChI Key: CZBFXHFAONDFCR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(OC2=C1C=C(C=C2)Br)(C)C)C

Description

6-Bromo-2,2,4,4-tetramethylchroman is a useful research compound. Its molecular formula is C13H17BrO and its molecular weight is 269.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-bromo-2-(3-hydroxy-1,1,3-trimethyl-butyl)-phenol (1.1 g, 3.92 mmol) and p-toluene sulfonic acid (0.744 g, 3.92 mmol) in benzene (20 mL) was refluxed overnight. The reaction mixture cooled to ambient temperature, filtered on silica gel and washed with 10% ethyl acetate in hexane. The filtrate and washings were evaporated in vacuo to an oil which was subjected to flash column chromatography over silica gel (230-400 mesh) using 5% ethyl acetate in hexane as the eluent to afford the title compound as a pale yellow oil (0.84 g, 80%).